molecular formula C19H23N3O2S B3010196 [4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone CAS No. 2320535-96-2

[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone

Cat. No. B3010196
CAS RN: 2320535-96-2
M. Wt: 357.47
InChI Key: ADNDLYSIPRRXSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H23N3O2S and its molecular weight is 357.47. The purity is usually 95%.
BenchChem offers high-quality [4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

  • A study by Mallesha and Mohana (2014) synthesized new derivatives related to your compound of interest, demonstrating their good antimicrobial activity against bacterial and fungal strains (Mallesha & Mohana, 2014).

Anticancer and Antituberculosis Properties

  • Research by Mallikarjuna et al. (2014) explored the synthesis of similar compounds, revealing significant anticancer and antituberculosis activities, suggesting potential therapeutic applications (Mallikarjuna et al., 2014).

Analgesic Effects

  • Tsuno et al. (2017) identified derivatives as selective antagonists for certain receptor channels, showing analgesic effects in specific pain models (Tsuno et al., 2017).

Crystal Structure Analysis

  • Revathi et al. (2015) focused on the crystal structure of a compound with similarities, providing insights into the molecular arrangement and potential applications in designing new compounds (Revathi et al., 2015).

Affinity for Neuroreceptors

  • Raviña et al. (2000) synthesized compounds with affinity for dopamine and serotonin receptors, which could have implications for psychiatric drug development (Raviña et al., 2000).

Synthesis Techniques and Optimization

  • Research by Zheng Rui (2010) provided insights into the efficient synthesis of related compounds, which could be crucial for pharmaceutical applications (Zheng Rui, 2010).

Thermal and Optical Studies

  • Karthik et al. (2021) conducted thermal, optical, and structural studies on a similar compound, offering valuable information for its potential use in various applications (Karthik et al., 2021).

Molecular Docking and Antimicrobial Agents

  • Katariya et al. (2021) synthesized and conducted molecular docking studies on related compounds, highlighting their potential as antimicrobial agents (Katariya et al., 2021).

properties

IUPAC Name

[4-[(6-cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N3O2S/c1-13-2-6-17(25-13)19(23)22-10-8-14(9-11-22)12-24-18-7-5-16(20-21-18)15-3-4-15/h2,5-7,14-15H,3-4,8-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADNDLYSIPRRXSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(S1)C(=O)N2CCC(CC2)COC3=NN=C(C=C3)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Cyclopropyl-6-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.